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Compound of Interest

Compound Name: Butyl propionate

Cat. No.: B165908

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
Butyl propionate, a flammable liquid commonly used as a solvent and in flavorings, requires
careful handling and adherence to established disposal protocols.[1][2] This guide provides
essential, step-by-step information for the safe and compliant disposal of butyl propionate.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle butyl propionate with
appropriate safety measures. Butyl propionate is classified as a flammable liquid and vapor.
[3][4][5] Therefore, it is crucial to keep it away from heat, sparks, open flames, and other
ignition sources.[3][5][6] Use non-sparking tools and explosion-proof equipment when handling
this chemical.[3][5][6] Personal protective equipment (PPE), including protective gloves,
clothing, and eye/face protection, should be worn at all times.[3][6]

Step-by-Step Disposal Procedure

The disposal of butyl propionate must be managed as hazardous waste. It should never be
disposed of down the drain or in regular trash.[1][7][8] The following steps outline the correct
procedure for its disposal:

o Waste Identification and Classification: Butyl propionate is classified as a flammable liquid
hazardous waste.[3][9] All waste containing butyl propionate, including contaminated
materials from spill cleanups, must be treated as hazardous waste.[6][7]
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o Use of Appropriate Waste Containers: Collect butyl propionate waste in a designated,
compatible container.[8][9][10] The container must be in good condition, free from leaks, and
have a secure, tightly fitting cap.[10][11] It is recommended to use the original container if it
is in good condition, or a container made of a material that will not react with the chemical.
[12]

e Proper Labeling: Clearly label the waste container with the words "Hazardous Waste" and
the full chemical name, "Butyl Propionate".[8][13][14] The label should also include the
approximate concentration or percentage of the chemical in the waste mixture.

o Storage in a Satellite Accumulation Area (SAA): Store the sealed and labeled waste
container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near
the point of generation.[8][9][11] The SAA should be a designated secondary containment
area to prevent the spread of any potential leaks.[10][12] It is crucial to segregate butyl
propionate waste from incompatible materials, such as strong oxidizing agents, strong
bases, and mineral acids.[1][5][11]

» Arrange for Professional Disposal: Once the waste container is full or is ready for disposal,
contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup.[8][9][14] Do not attempt to
transport or dispose of the waste yourself. Disposal should be carried out at a licensed
industrial combustion plant or a permitted treatment, storage, and disposal facility (TSDF).[3]
[4][14]

Quantitative Data Summary

While specific quantitative limits for butyl propionate disposal are determined by local
regulations and the policies of the disposal facility, general federal guidelines for hazardous
waste accumulation in laboratories apply.
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Parameter Guideline
Maximum Hazardous Waste in SAA 55 gallons
Maximum Acutely Toxic Waste in SAA 1 quart

Time Limit for Removal from SAA (once full) Within 3 days
Maximum Storage Time in SAA (partially full) Up to 1 year

Note: These are general guidelines. Always consult your institution's specific policies and local
regulations.[8][9][11]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of butyl
propionate.
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Caption: Workflow for the proper disposal of butyl propionate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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